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Compound of Interest

Compound Name: 6-(2-Furyl)nicotinonitrile

Cat. No.: B1338397

Disclaimer: No specific Safety Data Sheet (SDS) for 6-(2-Furyl)nicotinonitrile (CAS No.
619334-28-0) was located. The following disposal procedures are based on best practices for
handling related chemical compounds with similar functional groups (furan, pyridine, nitrile) and
information from SDSs of structurally analogous substances. It is imperative to consult with
your institution's Environmental Health and Safety (EHS) department for guidance specific to
your location and circumstances.

Proper disposal of 6-(2-Furyl)nicotinonitrile is critical to ensure the safety of laboratory
personnel and to prevent environmental contamination. This compound, with the molecular
formula C10H6N20, should be handled as a hazardous substance.[1][2] The procedures
outlined below provide a general framework for its safe management and disposal.

Immediate Safety and Handling

Before handling 6-(2-Furyl)nicotinonitrile, it is crucial to be familiar with its potential hazards.
Based on data from similar nicotinonitrile derivatives, this compound may be harmful if
swallowed, cause skin and eye irritation, and may lead to respiratory irritation.[3][4][5]

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling 6-(2-
Furyl)nicotinonitrile.
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PPE Category Specification

Eye Protection Chemical safety goggles or a face shield.

Hand Protection Chemically resistant gloves (e.g., nitrile rubber).
Body Protection Laboratory coat.

Use in a well-ventilated area or with a fume
Respiratory hood. If dusts are generated, a NIOSH-

approved respirator may be necessary.

Spill and Contamination Procedures

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and
environmental release.

Spill Cleanup Protocol:

o Evacuate and Ventilate: Immediately evacuate the spill area and ensure adequate
ventilation.

o Containment: Prevent the spill from spreading and from entering drains or waterways.

e Absorption: For small spills, absorb the material with an inert, non-combustible absorbent
(e.g., vermiculite, sand, or earth).

o Collection: Carefully collect the absorbed material and any contaminated soil or surfaces into
a sealable, properly labeled hazardous waste container.

o Decontamination: Clean the spill area thoroughly with a suitable decontamination agent,
followed by soap and water.

» Waste Disposal: Dispose of all contaminated materials as hazardous waste according to
institutional and local regulations.

Disposal Plan for 6-(2-Furyl)nicotinonitrile
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All waste containing 6-(2-Furyl)nicotinonitrile, including the pure compound, solutions, and
contaminated materials, must be disposed of as hazardous chemical waste.

Step-by-Step Disposal Guidance:

e Waste Segregation: Do not mix 6-(2-Furyl)nicotinonitrile waste with other waste streams
unless explicitly permitted by your EHS department. It should be collected in a dedicated,
compatible, and clearly labeled hazardous waste container.

o Container Requirements: Use a robust, leak-proof container that is compatible with the
chemical. The container must be kept closed at all times except when adding waste.

o Labeling: The waste container must be labeled with a "Hazardous Waste" tag that includes
the full chemical name: "6-(2-Furyl)nicotinonitrile,” the CAS number "619334-28-0," and an
indication of the associated hazards (e.g., "Toxic," "Irritant™).

o Storage: Store the waste container in a designated, secure, and well-ventilated secondary
containment area, away from incompatible materials such as strong oxidizing agents.

» Final Disposal: Arrange for the collection of the hazardous waste by your institution's EHS
department or a licensed chemical waste disposal company. All disposal must be carried out
in an approved waste disposal plant.[4][5]

Disposal Workflow Diagram

The following diagram illustrates the general workflow for the proper disposal of 6-(2-
Furyl)nicotinonitrile.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1338397?utm_src=pdf-body
https://www.benchchem.com/product/b1338397?utm_src=pdf-body
https://www.benchchem.com/product/b1338397?utm_src=pdf-body
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15376~~PDF~~MTR~~CGV4~~EN~~2025-09-19%2021:31:17~~2-Phenoxynicotinonitrile~~
https://www.fishersci.com/store/msds?partNumber=AC352080010&countryCode=US&language=en
https://www.benchchem.com/product/b1338397?utm_src=pdf-body
https://www.benchchem.com/product/b1338397?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1338397?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Start: Handling 6-(2-Furyl)nicotinonitrile
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End: Proper Disposal at an
Approved Facility
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Caption: Workflow for the safe disposal of 6-(2-Furyl)nicotinonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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